Cas no 26623-42-7 (A'-Neogammacera-15,17(21)-dien-6-one, 3-hydroxy-, (3β)- (9CI))
26623-42-7 structure
Product Name:A'-Neogammacera-15,17(21)-dien-6-one, 3-hydroxy-, (3β)- (9CI)
CAS No:26623-42-7
MF:C30H46O2
MW:438.685049533844
CID:285488
Update Time:2024-03-01
A'-Neogammacera-15,17(21)-dien-6-one, 3-hydroxy-, (3β)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- A'-Neogammacera-15,17(21)-dien-6-one,3-hydroxy-, (3b)-(9CI)
- A'-Neogammacera-15,17(21)-dien-6-one,3b-hydroxy- (8CI)
- Mollugogenol C
- CID 101306755
- A'-Neogammacera-15,17(21)-dien-6-one, 3-hydroxy-, (3β)- (9CI)
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- Inchi: 1S/C30H46O2/c1-18(2)19-11-14-27(5)20(19)12-16-29(7)22(27)9-10-23-28(6)15-13-24(32)26(3,4)25(28)21(31)17-30(23,29)8/h12,16,18,22-25,32H,9-11,13-15,17H2,1-8H3/t22-,23-,24+,25+,27+,28-,29-,30-/m1/s1
- InChI Key: INOQPWGBFWQEMR-GVBFKZGCSA-N
- SMILES: O=C1C[C@@]2(C)[C@]3(C)C=CC4=C(C(C)C)CC[C@]4(C)[C@H]3CC[C@@H]2[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]21)O
Computed Properties
- Exact Mass: 438.35
- Monoisotopic Mass: 438.35
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 32
- Rotatable Bond Count: 1
- Complexity: 908
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 530.4±50.0 °C(Predicted)
- pka: 14.94±0.70(Predicted)
A'-Neogammacera-15,17(21)-dien-6-one, 3-hydroxy-, (3β)- (9CI) Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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